Cas no 2034243-28-0 (2-ethyl-N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide)

• Product Name: 2-ethyl-N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide
• CAS No: 2034243-28-0
• MF: C₂₀H₁₇N₃O₂S
• MW: 363.432883024216
• CID: 5810008
• PubChem ID: 122246945
• Update Time: 2025-05-28

2-ethyl-N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide
• F6573-8906
• 2-ethyl-N-((5-(furan-3-yl)pyridin-3-yl)methyl)benzo[d]thiazole-6-carboxamide
• 2-ethyl-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-1,3-benzothiazole-6-carboxamide
• 2-ethyl-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide
• AKOS032464260
• 2034243-28-0

• Inchi： 1S/C20H17N3O2S/c1-2-19-23-17-4-3-14(8-18(17)26-19)20(24)22-10-13-7-16(11-21-9-13)15-5-6-25-12-15/h3-9,11-12H,2,10H2,1H3,(H,22,24)
• InChI Key： FICZNCARIDHUMJ-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC2C=CC(C(NCC3C=NC=C(C4=COC=C4)C=3)=O)=CC1=2

Computed Properties

• Exact Mass: 363.10414797g/mol
• Monoisotopic Mass: 363.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.3Ų

Additional information on 2-ethyl-N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide

Research Brief on 2-ethyl-N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide (CAS: 2034243-28-0)

The compound 2-ethyl-N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide (CAS: 2034243-28-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and furan-pyridine hybrid structure, has garnered significant attention due to its potential therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its biological activity and therapeutic potential.

Recent research has elucidated the synthetic pathway of 2-ethyl-N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide, highlighting its efficient and scalable production. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the benzothiazole core and the furan-pyridine moiety are critical for its biological activity. Computational modeling and in vitro assays have demonstrated its high affinity for specific protein targets, including kinases and receptors implicated in cancer progression and neurodegeneration.

In preclinical studies, 2-ethyl-N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide exhibited potent inhibitory effects on tumor cell proliferation and induced apoptosis in various cancer cell lines. Notably, its ability to cross the blood-brain barrier (BBB) has sparked interest in its potential application for treating central nervous system (CNS) disorders. Preliminary data suggest that the compound may modulate neuroinflammatory pathways, offering a novel approach to addressing neurodegenerative conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are directed toward improving its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with the goal of initiating clinical trials in the near future.

In conclusion, 2-ethyl-N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide represents a compelling example of how innovative chemical design can yield compounds with significant therapeutic potential. Continued research into its mechanism of action and therapeutic applications will be crucial for translating these findings into clinical benefits. This compound underscores the importance of interdisciplinary collaboration in advancing chemical biology and medicinal chemistry research.